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\ J

Executive Summary & Scope

This technical guide addresses the specific challenges of utilizing Disperse Violet S (chemically
identified as C.I. Disperse Violet 26, an anthraquinone-based dye) in its press cake form.
Unlike commercial "finished" dyes, press cake is a raw intermediate containing aggregated dye
particles, water, and synthesis impurities, lacking necessary dispersing agents.

Direct application of press cake to polyester (PET) without prior processing will result in
specking, uneven dyeing, and poor fastness due to particle agglomeration. This protocol
outlines the critical bead milling and standardization workflows required to convert raw press
cake into a stable aqueous dispersion suitable for High-Temperature High-Pressure (HTHP)
dyeing.

Material Characterization: The "Press Cake"
Challenge

Before dyeing, the raw material must be understood. Commercial disperse dyes are milled to a
particle size of 1-5 microns. Press cake, however, consists of coarse aggregates (10-100+
microns).
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Chemical Profile[1][2][3][4][5][6][7]

o C.L[1][2][3][4] Name: Disperse Violet 26

Chemical Class: Anthraquinone[5][1][6]

CAS Number: 6408-72-6[7][5][3][8]

Physical State: Wet filter cake (typically 40—60% solid content).

Solubility: Insoluble in water; soluble in acetone/ethanol.[5]

Mechanism: Solid Solution Mechanism (governed by Free Volume Theory).

Core Directive: The Dispersion Necessity

Causality: Polyester fibers are hydrophobic with a compact semi-crystalline structure. Dyeing
occurs via the diffusion of single dye molecules into the fiber's amorphous regions above the
Glass Transition Temperature (

). Risk: If the press cake is not milled, large particles cannot dissolve/diffuse. They will filter out
on the fabric surface, causing "tarring" and drastically reducing Rubbing Fastness.

Protocol A: Formulation & Dispersion (Milling)

Objective: Reduce particle size to <2

m and stabilize the dispersion against re-agglomeration.

Reagents & Equipment[6][12][13][14][15][16]

o Disperse Violet S Press Cake

» Dispersing Agent: Sodium Lignosulfonate or Naphthalene Sulfonic Acid Formaldehyde
Condensate (e.g., Tamol NN).

» Wetting Agent: Non-ionic surfactant (low foam).

e Equipment: Laboratory Bead Mill (e.g., Dyno-Mill) or High-Speed Homogenizer (for
preliminary trials).
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e Grinding Media: Zirconium oxide beads (0.8—-1.0 mm).

Step-by-Step Procedure

» Solid Content Determination:
o Weigh 5.0g of wet press cake. Dry at 105°C for 4 hours.

o Calculate % Solids =

e Slurry Preparation:
o Target Ratio: 1 part Dry Dye : 1 part Dispersant.

o Mix calculated wet press cake, dispersing agent, and deionized water to achieve a 20-
30% total solids slurry.

o Note: The high dispersant ratio is critical to prevent "Ostwald Ripening" (crystal growth)
during storage.

e Milling:
o Load slurry into the bead mill.

o Process for 60—90 minutes. Monitor temperature; keep below 45°C to prevent crystal
modification.

» Validation (The Filter Test):
o Crucial Step: Dilute 1g of milled dispersion in 500mL water.
o Vacuum filter through Whatman #2 filter paper.

o Pass Criteria: Filtration time <60 seconds; no visible specks/residue on paper.

Protocol B: HTHP Dyeing of Polyester[15]
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Objective: Exhaustion of the dispersed dye into the PET matrix using High-Temperature High-
Pressure (HTHP) machinery.

Dyeing Recipe (Standard Depth 2%)

Component Concentration Function

Milled Disperse Violet S 2.0% o.w.f (on weight of fabric)  Colorant

. . Prevents agglomeration at
Dispersing Agent 1.0g/L ]
high temp

. . . Prevents hydrolytic
Acetic Acid / Sodium Acetate Buffer to pH 4.5-5.5 )
degradation of dye

Leveling Agent 0.5¢g/L Promotes uniform migration

] ] Volume of bath relative to
Ligquor Ratio 1:10 to 1:20 )
fabric

Execution Workflow

Bath Setup: Set bath temperature to 50°C. Add buffer and auxiliaries. Circulate for 5 mins.

Dye Addition: Add the milled Disperse Violet S dispersion (filtered through a mesh to catch

any skin).
Adsorption Phase: Run at 50-60°C for 10 mins.
Ramp Up: Heat at 1.5°C/min to 130°C.

o Scientific Insight: The critical dyeing zone is 80°C-130°C. Heating too fast here causes

uneven strike rates.
Fixation Plateau: Hold at 130°C for 45—60 minutes.

o Mechanism:[9][2][6][10] At 130°C, polymer chains gain mobility (Free Volume increases),
allowing dye molecules to diffuse in.

Cool Down: Cool at 2°C/min to 80°C. Drain.
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Protocol C: Reduction Clearing (RC)

Objective: Remove unfixed surface dye and oligomers.[11][12] This is mandatory for press
cake applications to ensure wash/rub fastness.

RC Recipe
e Sodium Hydrosulfite (Hydro): 2.0 g/L

e Sodium Hydroxide (38°Bé): 2.0 g/L

o Detergent: 1.0 g/L

Procedure

o Fill bath with fresh water at 70°C.

Add chemicals.

Treat fabric for 20 minutes at 70-80°C.

Drain, rinse hot (50°C), then rinse cold.

Neutralize with 0.5 g/L Acetic Acid.

Visualized Workflows
Diagram 1: Process Flow from Press Cake to Fabric

This diagram illustrates the transformation of the raw material into the final dyed good.

Click to download full resolution via product page
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Caption: Critical path for processing Disperse Violet S press cake. Note the QC loop at the
milling stage.

Diagram 2: Dyeing Mechanism (Free Volume Theory)

This diagram details the physical chemistry occurring during the 130°C fixation plateau.
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Caption: Mechanism of Disperse Dyeing. Dye solubilizes, adsorbs, and diffuses into polymer
gaps opened by heat.

Analysis & Troubleshooting

Issue Probable Cause Corrective Action

Check filter test. Increase

Specks/Spots Poor milling or emulsion shock. ) )
dispersant ratio.
] ] ] Ensure pH is 4.5-5.5. Check
Low Color Yield pH too high (Hydrolysis). )
buffer capacity.
Incomplete Reduction Verify Hydro/Caustic strength.

Poor Rub Fastness )
Clearing. Ensure RC temp >70°C.

Add sequestering agent

Shade Change Metal ion sensitivity.
(EDTA) to dyebath.

Standardized Testing[7][10][18][19][20]

o Lightfastness: AATCC Test Method 16.3 (Xenon-Arc).[13][14][15][16]
e Crocking (Rubbing): AATCC Test Method 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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